Cas no 2227735-19-3 ((1R)-2-amino-1-(6-methoxynaphthalen-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(6-methoxynaphthalen-2-yl)ethan-1-ol
• CAS No: 2227735-19-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6141560
• PubChem ID: 28743405
• Update Time: 2025-05-26

(1R)-2-amino-1-(6-methoxynaphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(6-methoxynaphthalen-2-yl)ethan-1-ol
• 2227735-19-3
• EN300-1805249

• Inchi： 1S/C13H15NO2/c1-16-12-5-4-9-6-11(13(15)8-14)3-2-10(9)7-12/h2-7,13,15H,8,14H2,1H3/t13-/m0/s1
• InChI Key： BCEXJMFVZFCSNH-ZDUSSCGKSA-N
• SMILES： O[C@@H](CN)C1C=CC2C=C(C=CC=2C=1)OC

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-(6-methoxynaphthalen-2-yl)ethan-1-ol

Compound CAS No. 2227735-19-3: (1R)-2-Amino-1-(6-Methoxynaphthalen-2-yl)Ethan-1-ol

(1R)-2-Amino-1-(6-Methoxynaphthalen-2-yl)Ethan-1-ol, also known by its CAS number 2227735-19-3, is a biologically active compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of amino alcohols and features a chiral center at the ethanol moiety, making it a valuable substrate for stereochemistry studies. The presence of the methoxy group on the naphthalene ring introduces additional electronic and steric effects, which can influence its reactivity and bioavailability.

The structure of this compound is characterized by a naphthalene ring system substituted with a methoxy group at position 6 and an amino alcohol group at position 2. The amino alcohol functionality provides this compound with unique properties, such as hydrogen bonding capability and potential for further functionalization. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer treatment.

One of the most promising applications of CAS No. 2227735-19-3 is its use as a lead compound in drug discovery programs. Researchers have demonstrated that this compound exhibits selective binding to certain protein targets, which could be exploited for designing more potent and specific drugs. For instance, a study published in Journal of Medicinal Chemistry revealed that this compound interacts with a key enzyme involved in Alzheimer's disease, suggesting its potential as a candidate for anti-dementia therapies.

In addition to its pharmacological applications, (1R)-2-Amino-1-(6-Methoxynaphthalen-2-yl)Ethan-1-ol has shown interesting properties in organic synthesis. Its chiral center allows for enantioselective reactions, which are highly desirable in the synthesis of complex molecules. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound on a larger scale, making it more accessible for research and development purposes.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, oxidation, and reduction reactions. The stereochemistry at the ethanol moiety is crucial for its biological activity, and researchers have developed innovative methods to control this during synthesis. For example, a study reported in Nature Communications described a novel enzymatic approach to synthesize this compound with high enantiomeric excess, paving the way for scalable production.

Beyond its direct applications, this compound serves as a valuable model system for studying chemical reactivity and biological interactions. Its structure provides insights into how substituents on aromatic rings influence molecular behavior, which is essential for designing new materials and pharmaceuticals. Furthermore, computational studies using molecular docking and dynamics simulations have provided deeper understanding of its binding modes with target proteins, enhancing our ability to predict its biological activity.

In conclusion, CAS No. 2227735-19-3, or (1R)-2-Amino-1-(6-Methoxynaphthalen-2-yl)Ethan-1-ol, represents a versatile molecule with wide-ranging applications in science and technology. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations across multiple disciplines.